![molecular formula C16H13N5O3 B5537795 2-methoxy-4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenyl nicotinate](/img/structure/B5537795.png)
2-methoxy-4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenyl nicotinate
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Overview
Description
2-methoxy-4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenyl nicotinate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science.
Scientific Research Applications
Chemosensor Development
2-methoxy-4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenyl nicotinate and related compounds have been utilized in the development of chemosensors. For example, a phenyl thiadiazole-based Schiff base receptor, closely related to the chemical , demonstrated excellent selectivity and sensitivity towards Al3+ ions, showcasing its potential in chemical detection and analysis (Manna et al., 2020).
Antibacterial and Antifungal Agents
Triazole-based compounds, including those similar to this compound, have shown promising results as antibacterial and antifungal agents. A study involving triazole-derived Schiff bases revealed high antimicrobial activity against various bacterial and fungal strains (Sumrra et al., 2017).
Interaction with Bovine Serum Albumin (BSA)
Fluorescence spectral studies have investigated the interaction of compounds like this compound with Bovine Serum Albumin (BSA). These studies are crucial for understanding the behavior of such compounds in biological systems (Ghosh et al., 2016).
Antioxidant Activity
Related triazole Schiff bases have been synthesized and analyzed for their antioxidant activities. These studies are significant for evaluating the potential therapeutic uses of these compounds (Medetalibeyoglu, 2021).
Potential in Fluorescent Nanomaterials
Compounds structurally similar to this compound have been used to prepare fluorescent nanomaterials. These findings suggest the potential application of such compounds in developing new materials with unique optical properties (Ghodbane et al., 2012).
Anticancer Potential
Research has been conducted on the anticancer activity of Schiff base compounds closely related to this compound. These studies provide insights into the potential of these compounds in cancer treatment, especially in targeting specific cancer cell lines (Sukria et al., 2020).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
[2-methoxy-4-[(E)-1,2,4-triazol-4-yliminomethyl]phenyl] pyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N5O3/c1-23-15-7-12(8-20-21-10-18-19-11-21)4-5-14(15)24-16(22)13-3-2-6-17-9-13/h2-11H,1H3/b20-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQWJOVUIMLVYFJ-DNTJNYDQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=NN2C=NN=C2)OC(=O)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1)/C=N/N2C=NN=C2)OC(=O)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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